Cas no 1206999-58-7 (methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate)

Methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate is a synthetic quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a substituted quinoline core with an ethyl group at the 6-position and a 3,5-dimethoxyphenylamino moiety at the 4-position, enhancing its binding affinity for biological targets. The methyl ester group at the 2-position improves solubility and facilitates further derivatization. This compound is of interest due to its structural complexity and potential as a scaffold for developing kinase inhibitors or other therapeutic agents. Its well-defined synthetic pathway allows for consistent purity and scalability, making it suitable for research applications requiring precise molecular interactions.

methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate structure

1206999-58-7 structure

Product Name:methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate

CAS No:1206999-58-7

MF:C₂₁H₂₂N₂O₄

MW:366.410385608673

CID:5392636

Update Time:2025-10-23

methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethyl-2-quinolinecarboxylate
- methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate
- Inchi： 1S/C21H22N2O4/c1-5-13-6-7-18-17(8-13)19(12-20(23-18)21(24)27-4)22-14-9-15(25-2)11-16(10-14)26-3/h6-12H,5H2,1-4H3,(H,22,23)
- InChI Key： ACFZWEKDAYHZSZ-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(CC)=CC=2)C(NC2=CC(OC)=CC(OC)=C2)=CC=1C(OC)=O

Experimental Properties

Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 520.1±50.0 °C(Predicted)
pka: 4.27±0.50(Predicted)

methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-3494-2μmol	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-3494-5μmol	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-3494-10μmol	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-3494-1mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	1mg	$54.0	2023-09-10
Life Chemicals	F3398-3494-2mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	2mg	$59.0	2023-09-10
Life Chemicals	F3398-3494-3mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	3mg	$63.0	2023-09-10
Life Chemicals	F3398-3494-4mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	4mg	$66.0	2023-09-10
Life Chemicals	F3398-3494-5mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	5mg	$69.0	2023-09-10
Life Chemicals	F3398-3494-10mg	methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate	1206999-58-7	10mg	$79.0	2023-09-10

methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate Related Literature

1. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473

Additional information on methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate

Research Brief on Methyl 4-[(3,5-Dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate (CAS: 1206999-58-7)

Methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate (CAS: 1206999-58-7) is a synthetic quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate, with particular emphasis on its role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits selective inhibition against specific kinase targets, making it a promising candidate for further investigation.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key signaling pathways. For instance, methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate has shown efficacy in inhibiting the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in malignancies. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its suitability for clinical development.

The structural elucidation of methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's purity and provide insights into its conformational dynamics, which are crucial for understanding its interaction with biological targets. Computational modeling studies have further complemented these findings by predicting binding affinities and identifying potential modifications to enhance potency and selectivity.

Despite these promising results, challenges remain in the development of methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and resistance mechanisms need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline.

In conclusion, methyl 4-[(3,5-dimethoxyphenyl)amino]-6-ethylquinoline-2-carboxylate (CAS: 1206999-58-7) represents a novel and promising scaffold in medicinal chemistry. Its potential as a kinase inhibitor and its ability to modulate critical cellular pathways highlight its relevance in the development of targeted therapies. Continued research and optimization efforts will be pivotal in translating these findings into clinical applications, ultimately contributing to the advancement of precision medicine.